methyl 6-amino-3,3-dimethyl-5-oxohexanoate hydrochloride
Overview
Description
Methyl 6-amino-3,3-dimethyl-5-oxohexanoate hydrochloride, commonly referred to as MDH, is an organic compound with a wide range of potential applications in the scientific community. MDH is a hydrochloride salt of an alpha-amino acid and is synthesized from a variety of starting materials. MDH has been found to have a wide range of uses, from being used as a reagent in organic synthesis and as a catalyst in chemical reactions to being used as a ligand in drug-target interactions.
Scientific Research Applications
MDH has a wide range of potential applications in the scientific community. It has been used as a reagent in organic synthesis and as a catalyst in chemical reactions. It has also been used as a ligand in drug-target interactions, which can be used to study the structure and function of proteins. Additionally, MDH has been used as a model compound to study the effects of different solvents on the reactivity of organic compounds.
Mechanism of Action
The mechanism of action of MDH is not well understood. However, it is believed that MDH can act as a proton donor and acceptor, which can facilitate the transfer of protons between molecules. This can be used to catalyze a variety of chemical reactions. Additionally, MDH can be used to form hydrogen bonds with other molecules, which can be used to stabilize the structure of proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of MDH are not well understood. However, it is believed that MDH can act as a proton donor and acceptor, which can facilitate the transfer of protons between molecules. Additionally, MDH can be used to form hydrogen bonds with other molecules, which can be used to stabilize the structure of proteins.
Advantages and Limitations for Lab Experiments
MDH has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in a variety of solvents. Additionally, it is relatively non-toxic and can be used in a variety of reactions. However, MDH is not suitable for use in reactions involving high temperatures or strong acids.
Future Directions
For MDH include its use in the synthesis of new molecules and materials, as well as its potential use in drug-target interactions. Additionally, MDH could be used to study the effects of different solvents on the reactivity of organic compounds. Finally, MDH could be used to study the structure and function of proteins, as well as the effects of different solvents on protein structure.
Synthesis Methods
MDH is synthesized from a variety of starting materials, such as ethyl acetoacetate, acetic acid, and hydrochloric acid. The synthesis method involves a coupling reaction between ethyl acetoacetate and acetic acid, followed by a hydrolysis of the resulting product to form methyl 6-amino-3,3-dimethyl-5-oxohexanoate hydrochloride. The synthesis process is relatively simple and can be conducted in a laboratory setting.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 6-amino-3,3-dimethyl-5-oxohexanoate hydrochloride involves the reaction of 3,3-dimethyl-4-oxopentanoic acid with methylamine followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3,3-dimethyl-4-oxopentanoic acid", "methylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 3,3-dimethyl-4-oxopentanoic acid is reacted with excess methylamine in ethanol at room temperature for 24 hours.", "Step 2: The resulting mixture is concentrated under reduced pressure to remove excess methylamine and ethanol.", "Step 3: Hydrochloric acid is added to the residue to form the hydrochloride salt of methyl 6-amino-3,3-dimethyl-5-oxohexanoate.", "Step 4: The product is isolated by filtration and washed with cold ethanol to obtain the pure hydrochloride salt." ] } | |
CAS RN |
2408974-51-4 |
Molecular Formula |
C9H18ClNO3 |
Molecular Weight |
223.7 |
Purity |
95 |
Origin of Product |
United States |
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